Cas no 1199225-38-1 ((S)-2-(1-(Diphenylphosphanyl)-2-methylpropan-2-yl)-4-isopropyl-4,5-dihydrooxazole)

• Product Name: (S)-2-(1-(Diphenylphosphanyl)-2-methylpropan-2-yl)-4-isopropyl-4,5-dihydrooxazole
• CAS No: 1199225-38-1
• MF: C₂₂H₂₈NOP
• MW: 353.437586784363
• CID: 5086644
• PubChem ID: 58510231
• Update Time: 2025-10-20

(S)-2-(1-(Diphenylphosphanyl)-2-methylpropan-2-yl)-4-isopropyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (S)-2-(1-(Diphenylphosphanyl)-2-methylpropan-2-yl)-4-isopropyl-4,5-dihydrooxazole
• F74374
• (S)-2-(1-Diphenylphosphino-2-methylpropan-2-yl)-4-isopropyl-4,5-dihydrooxazole
• (S)-2-(1-Diphenylphosphino-2-methylpropan-2-yl)-4-isopropyl-4,5-dihydrooxazole, 97%
• 1199225-38-1
• (4S)-2-[1-(DIPHENYLPHOSPHANYL)-2-METHYLPROPAN-2-YL]-4-ISOPROPYL-4,5-DIHYDRO-1,3-OXAZOLE
• [2-methyl-2-[(4S)-4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl]propyl]-diphenylphosphane
• SCHEMBL12116911

• Inchi： 1S/C22H28NOP/c1-17(2)20-15-24-21(23-20)22(3,4)16-25(18-11-7-5-8-12-18)19-13-9-6-10-14-19/h5-14,17,20H,15-16H2,1-4H3/t20-/m1/s1
• InChI Key： FYXTWZZTVCGWFU-HXUWFJFHSA-N
• SMILES： O1C[C@H](C(C)C)N=C1C(C)(C)CP(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 353.190851514g/mol
• Monoisotopic Mass: 353.190851514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 21.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (S)-2-(1-(Diphenylphosphanyl)-2-methylpropan-2-yl)-4-isopropyl-4,5-dihydrooxazole

Comprehensive Overview of (S)-2-(1-(Diphenylphosphanyl)-2-methylprolan-2-yl)-4-isopropyl-4,5-dihydrooxazole (CAS No. 1199225-38-1)

The compound (S)-2-(1-(Diphenylphosphanyl)-2-methylprolan-2-yl)-4-isopropyl-4,5-dihydrooxazole (CAS No. 1199225-38-1) is a highly specialized chiral ligand widely utilized in asymmetric catalysis. Its unique structural features, including the dihydrooxazole core and diphenylphosphanyl group, make it invaluable in pharmaceutical synthesis and fine chemical production. Researchers and industry professionals frequently search for this compound due to its role in enantioselective transformations, a hot topic in modern organic chemistry.

One of the most discussed applications of CAS No. 1199225-38-1 is its use in cross-coupling reactions, which are pivotal for constructing complex molecular architectures. The isopropyl and methylprolan substituents enhance steric hindrance, improving selectivity in catalytic cycles. This aligns with current trends in green chemistry, where efficiency and atom economy are prioritized. Users often inquire about its solubility, stability, and compatibility with other reagents, reflecting practical concerns in laboratory settings.

From a synthetic perspective, the chiral dihydrooxazole moiety in this ligand facilitates asymmetric induction, a key demand in drug development. Recent publications highlight its utility in synthesizing bioactive molecules, addressing the growing need for enantiopure APIs. SEO-optimized queries like "chiral ligands for asymmetric synthesis" or "CAS 1199225-38-1 supplier" underscore its commercial relevance. Analytical data, such as NMR and HPLC purity, are also frequently requested, emphasizing quality control aspects.

In the context of sustainability, (S)-2-(1-(Diphenylphosphanyl)-2-methylprolan-2-yl)-4-isopropyl-4,5-dihydrooxazole is often compared to alternative ligands in terms of catalytic loading and recyclability. This resonates with the broader shift toward eco-friendly methodologies. Its phosphanyl group’s electron-donating properties are another focal point, particularly in metal-catalyzed reactions like hydrogenation or C-C bond formation. Such details are critical for researchers optimizing reaction conditions.

Handling and storage recommendations for this compound are another common search topic. While not classified as hazardous, proper inert atmosphere protocols are advised due to its phosphine sensitivity. Suppliers typically provide technical bulletins covering these aspects, which are vital for ensuring reproducibility in academic and industrial workflows. The compound’s role in tandem catalysis systems, a cutting-edge area, further boosts its scientific visibility.

In summary, CAS No. 1199225-38-1 represents a versatile tool for chemists exploring stereocontrolled synthesis. Its integration into scalable processes and alignment with green chemistry principles positions it as a staple in modern catalysis. Continued interest in its mechanistic studies and industrial applications ensures its prominence in both literature and commercial platforms.